Cas no 2227795-37-9 ((1R)-2,2,2-trifluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol
• CAS No: 2227795-37-9
• MF: C₆H₆F₃NO₂
• MW: 181.112552165985
• CID: 6000573
• PubChem ID: 125499546
• Update Time: 2025-05-22

(1R)-2,2,2-trifluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol
• 2227795-37-9
• EN300-1945072

• Inchi： 1S/C6H6F3NO2/c1-3-2-4(12-10-3)5(11)6(7,8)9/h2,5,11H,1H3/t5-/m1/s1
• InChI Key： BCCPHZAZRZKGJO-RXMQYKEDSA-N
• SMILES： FC([C@@H](C1=CC(C)=NO1)O)(F)F

Computed Properties

• Exact Mass: 181.03506292g/mol
• Monoisotopic Mass: 181.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on (1R)-2,2,2-trifluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol

Compound CAS No. 2227795-37-9: (1R)-2,2,2-Trifluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol

The compound with CAS number 2227795-37-9, known as (1R)-2,2,2-trifluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a substituted oxazole ring. The presence of the trifluoromethyl group imparts distinct electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its chiral center at the ethanol position ((1R)) plays a crucial role in determining its pharmacokinetic properties. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting specific biological pathways. The oxazole ring, a heterocyclic structure with two adjacent oxygen and nitrogen atoms, contributes to the molecule's stability and reactivity, making it an attractive candidate for further investigation.

The synthesis of (1R)-2,2,2-trifluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the oxazole ring system. This is followed by the introduction of the trifluoroethyl group through nucleophilic substitution or other suitable methods. The stereochemistry at the alcohol-bearing carbon is carefully controlled to ensure high enantiomeric purity, which is essential for its intended applications in asymmetric catalysis and chiral resolution studies.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 140°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chromatographic techniques. The molecule's fluorescence properties have also been studied, revealing moderate emission intensity under UV light excitation, which could be exploited in sensing applications.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of this compound with unprecedented accuracy. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and reactivity trends, aiding in the design of more efficient synthetic routes and reaction mechanisms. Additionally, molecular dynamics simulations have been employed to study its interactions with biological macromolecules, paving the way for its application in drug design.

The application of (1R)-2,2,2-trifluoro-1-(3-methyl-1,2 oxazol 5 yl)ethan 1 ol extends beyond traditional organic synthesis. It has been utilized as a chiral auxiliary in asymmetric synthesis protocols, demonstrating high enantioselectivity in several key transformations. Furthermore, its role as a building block in medicinal chemistry has led to its incorporation into libraries of compounds screened for potential bioactivity against various disease targets.

In conclusion, CAS No. 227795 37 9 represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to explore new frontiers in organic synthesis and pharmacology. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.